Cas no 1478061-53-8 (1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione)

• Product Name: 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione
• CAS No: 1478061-53-8
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD16853661
• CID: 4606818
• PubChem ID: 62708709
• Update Time: 2025-07-25

1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-6-thiaspiro[2.5]octane 6,6-dioxide
• 1-(aminomethyl)-6lambda6-thiaspiro[2.5]octane-6,6-dione
• 6-Thiaspiro[2.5]octane-1-methanamine, 6,6-dioxide
• 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione

• MDL： MFCD16853661
• Inchi： 1S/C8H15NO2S/c9-6-7-5-8(7)1-3-12(10,11)4-2-8/h7H,1-6,9H2
• InChI Key： PEWYBZKIPNBYLD-UHFFFAOYSA-N
• SMILES： C1(CN)C2(CCS(=O)(=O)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione

Comprehensive Overview of 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione (CAS No. 1478061-53-8)

The compound 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione (CAS No. 1478061-53-8) is a structurally unique and highly specialized chemical entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This spirocyclic compound features a distinctive thiaspiro[2.5]octane core, which is further functionalized with an aminomethyl group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its spirocyclic architecture, as such frameworks are often associated with enhanced metabolic stability and bioavailability in drug discovery.

In the context of current scientific trends, 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. Heterocycles like this are frequently explored for their ability to modulate biological targets, such as enzymes and receptors, with high specificity. The presence of both sulfur and nitrogen atoms in its structure further enhances its potential as a building block for small-molecule therapeutics, particularly in areas like neurodegenerative diseases and oncology, where spirocyclic motifs are increasingly prevalent.

From a synthetic perspective, the compound’s 6,6-dione moiety offers intriguing reactivity patterns that can be leveraged for further derivatization. Chemists are actively investigating its use in multicomponent reactions and catalyzed transformations, which are hot topics in green chemistry and sustainable synthesis. The aminomethyl group also provides a convenient handle for conjugation, making it valuable for bioconjugation strategies in proteomics and diagnostics. These attributes position CAS No. 1478061-53-8 as a compound of interest for both academic and industrial research.

Another area where 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione shows promise is in the development of advanced materials. Its rigid spirocyclic framework could contribute to the design of high-performance polymers or supramolecular assemblies, which are critical for applications like drug delivery systems and nanotechnology. The compound’s potential to form hydrogen bonds via its dione and amine functionalities further expands its utility in creating functional materials with tailored properties.

Given the increasing focus on AI-driven drug discovery, compounds like 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione are also being studied in silico. Computational models are being employed to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a topic frequently searched by researchers optimizing lead compounds. Its balanced lipophilicity and polar surface area make it a candidate for further virtual screening campaigns, particularly in fragment-based drug design.

In summary, 1-(aminomethyl)-6λ?-thiaspiro[2.5]octane-6,6-dione (CAS No. 1478061-53-8) represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and materials science. Its unique spirocyclic scaffold, combined with functional group diversity, ensures its relevance in addressing contemporary challenges across multiple disciplines. As research continues to uncover its full potential, this compound is poised to remain a focal point for innovation in the years to come.